N-(1H-indazol-6-yl)-1-(3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)azetidine-3-carboxamide

• IUPAC Name: N-(1H-indazol-6-yl)-1-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C16H15N9O/c1-24-14-13(22-23-24)15(18-8-17-14)25-6-10(7-25)16(26)20-11-3-2-9-5-19-21-12(9)4-11/h2-5,8,10H,6-7H2,1H3,(H,19,21)(H,20,26)
• InChI Key: ARPMBJORKXIRHB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC=N2)N3CC(C3)C(=O)NC4=CC5=C(C=C4)C=NN5)N=N1
• Molecular Formula: C16H15N9O
• Molecular Weight: 349.35 g/mol

Description

“N-(1H-indazol-6-yl)-1-(3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)azetidine-3-carboxamide” is a complex organic compound. It contains several heterocyclic moieties, including an indazole ring and a triazolopyrimidine ring. These types of compounds are often found in medicinal chemistry due to their broad range of biological activities.

Synthesis Analysis

The synthesis of such compounds often involves transition metal-catalyzed reactions, reductive cyclization reactions, and the formation of C–N and N–N bonds. For instance, a Cu(OAc)2-catalyzed reaction has been described for the synthesis of 1H-indazoles.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of such compounds often include transition metal-catalyzed reactions, reductive cyclization reactions, and the formation of C–N and N–N bonds.

Scientific Research Applications

JAK1 Inhibition

. The structural design of this compound combines features from tofacitinib’s 7-deazapurine and 5-azaspiro[2.4]heptan-7-amine. Notably, ®-6c exhibits an impressive IC50 value of 8.5 nM against JAK1, with a selectivity index of 48 over JAK2. This finding suggests its potential as a therapeutic agent for autoimmune diseases and inflammatory conditions.

Efficacy in Animal Models

®-6c has demonstrated desired efficacies in animal models of autoimmune diseases, including collagen-induced arthritis (CIA) and adjuvant-induced arthritis (AIA). These preclinical studies provide evidence of its potential therapeutic benefits.

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Mechanism of Action

While the exact mechanism of action for this specific compound isn’t available, compounds with similar structures often have a wide variety of medicinal applications, including as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents.

Future Directions

The development of new synthetic approaches and the exploration of the biological activities of such compounds are areas of ongoing research. These compounds have potential for a wide range of applications in medicinal chemistry.